Cas no 31784-84-6 (Thiazole,2-chloro-4-methyl-5-propyl-)
31784-84-6 structure
Product Name:Thiazole,2-chloro-4-methyl-5-propyl-
CAS No:31784-84-6
MF:C7H10ClNS
MW:175.678999423981
CID:312232
PubChem ID:208189
Update Time:2025-04-19
Thiazole,2-chloro-4-methyl-5-propyl- Chemical and Physical Properties
Names and Identifiers
-
- Thiazole,2-chloro-4-methyl-5-propyl-
- 2-chloro-4-methyl-5-propyl-1,3-thiazole
- 2-Chloro-4-methyl-5-propylthiazole
- 31784-84-6
- Thiazole, 2-chloro-4-methyl-5-propyl-
- DTXSID80185647
- SCHEMBL10282389
- BRN 1100422
-
- Inchi: 1S/C7H10ClNS/c1-3-4-6-5(2)9-7(8)10-6/h3-4H2,1-2H3
- InChI Key: QMTUCXGJDRIQSH-UHFFFAOYSA-N
- SMILES: ClC1=NC(C)=C(CCC)S1
Computed Properties
- Exact Mass: 175.0224
- Monoisotopic Mass: 175.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 110
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 41.1Ų
Experimental Properties
- Density: 1.173
- Boiling Point: 255.9°Cat760mmHg
- Flash Point: 108.5°C
- Refractive Index: 1.535
- PSA: 12.89
Thiazole,2-chloro-4-methyl-5-propyl- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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